Cas no 946344-80-5 (N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4-(trifluoromethyl)benzamide)

• Product Name: N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4-(trifluoromethyl)benzamide
• CAS No: 946344-80-5
• MF: C₁₈H₁₄F₃N₃O₂S
• MW: 393.382873058319
• CID: 6025210
• PubChem ID: 16905670
• Update Time: 2025-07-01

N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4-(trifluoromethyl)benzamide
• Benzamide, N-[2-[6-oxo-3-(2-thienyl)-1(6H)-pyridazinyl]ethyl]-4-(trifluoromethyl)-
• AKOS024642104
• N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)-4-(trifluoromethyl)benzamide
• F2342-0024
• N-{2-[6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-yl]ethyl}-4-(trifluoromethyl)benzamide
• 946344-80-5
• N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]-4-(trifluoromethyl)benzamide

• Inchi： 1S/C18H14F3N3O2S/c19-18(20,21)13-5-3-12(4-6-13)17(26)22-9-10-24-16(25)8-7-14(23-24)15-2-1-11-27-15/h1-8,11H,9-10H2,(H,22,26)
• InChI Key： AGYSLZXQHUDPIE-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(C2SC=CC=2)C=CC1=O)(=O)C1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 393.07588236g/mol
• Monoisotopic Mass: 393.07588236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 90Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• pka: 13.40±0.46(Predicted)

Additional information on N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4-(trifluoromethyl)benzamide

N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4-(trifluoromethyl)benzamide (CAS No. 946344-80-5): An Overview of a Promising Compound in Medicinal Chemistry

N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4-(trifluoromethyl)benzamide (CAS No. 946344-80-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its CAS number for brevity, is characterized by a complex molecular structure that includes a thiophene ring, a pyridazine core, and a trifluoromethyl group. These structural elements contribute to its diverse biological activities and make it an intriguing candidate for further research and development.

The thiophene ring is a common motif in many biologically active compounds, known for its ability to enhance the lipophilicity and metabolic stability of molecules. In the context of N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4-(trifluoromethyl)benzamide, the thiophene ring likely plays a crucial role in modulating the compound's interactions with biological targets. Recent studies have shown that thiophene-containing compounds exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The pyridazine core is another key structural element of this compound. Pyridazines are heterocyclic compounds with a six-membered ring containing two nitrogen atoms. They are known for their diverse pharmacological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. The presence of the pyridazine core in N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4-(trifluoromethyl)benzamide suggests that it may possess similar properties, making it a valuable candidate for drug discovery efforts.

The trifluoromethyl group is a well-known functional group in medicinal chemistry due to its ability to enhance the lipophilicity and metabolic stability of molecules. This group is often used to improve the pharmacokinetic properties of drug candidates, such as their solubility and bioavailability. In the case of N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4-(trifluoromethyl)benzamide, the trifluoromethyl group may contribute to its favorable pharmacokinetic profile, making it an attractive candidate for further preclinical and clinical evaluation.

Recent research has focused on elucidating the biological activities and mechanisms of action of N-{2-6-oxo-3-(thiophen-2-yl)-1,6-dihydropyridazin-1-ylethyl}-4-(trifluoromethyl)benzamide. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has demonstrated significant antiviral activity against several viral strains, including influenza and herpes simplex virus. These findings suggest that N-{2-6-oxo-3-(thiophen-2-y l)-1 , 6 - dihydropyridazin - 1 - ylethyl } - 4 - ( trifluoromethyl ) benzamide may have potential applications in the treatment of inflammatory diseases and viral infections.

In addition to its anti-inflammatory and antiviral properties, N-{2 - 6 - oxo - 3 - ( thiophen - 2 - yl ) - 1 , 6 - dihydropyridazin - 1 - ylethyl } - 4 - ( trifluoromethyl ) benzamide has also shown promise as an anticancer agent. Preclinical studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism underlying these effects is thought to involve the modulation of key signaling pathways involved in cell survival and proliferation.

The development of new therapeutic agents is a complex process that involves extensive preclinical testing to evaluate safety and efficacy before advancing to clinical trials. In this regard, N-{2 - 6 - oxo - 3 - ( thiophen - 2 - yl ) - 1 , 6 - dihydropyridazin - 1 - ylethyl } - 4 - ( trifluoromethyl ) benzamide has undergone rigorous preclinical evaluation to assess its pharmacological properties and potential therapeutic applications. Initial results have been promising, with the compound demonstrating favorable pharmacokinetic properties and low toxicity profiles in animal models.

Despite these encouraging findings, further research is needed to fully understand the potential clinical applications of N-{2 - 6 - oxo - 3 -( thiophen - 2-y l)-1 , 6-dihydropyridazin-l-y lethy l}—4—( trifluorometh yl)be nzam ide strong>. Ongoing studies are focusing on optimizing its chemical structure to enhance its potency and selectivity for specific biological targets. Additionally, efforts are being made to develop more efficient synthesis methods to facilitate large-scale production for clinical trials.

In conclusion, N-{2—6—oxo—3—( thiophe n—2—yl)—1 , 6—dihydro pyr idazi n—l —ylethy l}—4—( trif luoro meth yl)be nzam ide strong> (CAS No. 946344—80—5) represents a promising compound in medicinal chemistry with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in the fields of anti-inflammatory, antiviral, and anticancer drug discovery. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great promise for addressing unmet medical needs and improving patient outcomes.